Cas no 15901-54-9 (methyl 3-methyl-1,2-thiazole-5-carboxylate)

• Product Name: methyl 3-methyl-1,2-thiazole-5-carboxylate
• CAS No: 15901-54-9
• MF: C₆H₇NO₂S
• MW: 157.190280199051
• MDL: MFCD28099975
• CID: 5237976
• PubChem ID: 119098318
• Update Time: 2025-10-29

methyl 3-methyl-1,2-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-methylisothiazole-5-carboxylate
• methyl 3-methyl-1,2-thiazole-5-carboxylate

• MDL： MFCD28099975
• Inchi： 1S/C6H7NO2S/c1-4-3-5(10-7-4)6(8)9-2/h3H,1-2H3
• InChI Key： KECOSUHSNKGWAV-UHFFFAOYSA-N
• SMILES： S1C(C(OC)=O)=CC(C)=N1

Computed Properties

• Exact Mass: 157.01974964g/mol
• Monoisotopic Mass: 157.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on methyl 3-methyl-1,2-thiazole-5-carboxylate

Methyl 3-methyl-1,2-thiazole-5-carboxylate (CAS No. 15901-54-9): A Comprehensive Overview

Methyl 3-methyl-1,2-thiazole-5-carboxylate, identified by its CAS number 15901-54-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This heterocyclic compound features a thiazole core, which is a crucial structural motif in numerous biologically active molecules. The presence of a carboxylate group and a methyl substituent at the 3-position of the thiazole ring endows it with unique chemical and pharmacological properties that have garnered attention from researchers worldwide.

The methyl 3-methyl-1,2-thiazole-5-carboxylate molecule exhibits a high degree of structural complexity, which makes it an attractive candidate for further investigation in drug discovery and development. The thiazole ring itself is known for its stability and its ability to interact with biological targets in various ways. This compound's potential applications span across multiple therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer therapies.

In recent years, there has been a surge in research focused on developing novel thiazole derivatives due to their demonstrated efficacy in modulating biological pathways. The carboxylate moiety in methyl 3-methyl-1,2-thiazole-5-carboxylate not only contributes to the molecule's solubility but also allows for further functionalization, enabling the synthesis of more complex derivatives with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex pharmacophores. Researchers have leveraged the structural framework of methyl 3-methyl-1,2-thiazole-5-carboxylate to develop new analogs with improved bioavailability and target specificity. For instance, studies have shown that modifications at the 3-position can significantly alter the compound's binding affinity to biological targets, making it a valuable scaffold for structure-activity relationship (SAR) studies.

The pharmacological profile of methyl 3-methyl-1,2-thiazole-5-carboxylate has been extensively explored in both in vitro and in vivo models. Preliminary studies have highlighted its potential as an antimicrobial agent, with promising results against various bacterial strains. Additionally, its anti-inflammatory properties have been observed in cell-based assays, suggesting its utility in treating chronic inflammatory conditions.

Recent advancements in computational chemistry have further enhanced our understanding of how methyl 3-methyl-1,2-thiazole-5-carboxylate interacts with biological targets. Molecular docking simulations have revealed that this compound can bind to specific pockets on enzymes and receptors, modulating their activity. These insights have guided the design of more potent derivatives with improved pharmacokinetic profiles.

The synthesis of methyl 3-methyl-1,2-thiazole-5-carboxylate involves multi-step organic reactions that highlight the compound's synthetic versatility. The introduction of the carboxylate group at the 5-position and the methyl substituent at the 3-position are critical steps that define its unique chemical identity. Advanced synthetic methodologies, including catalytic processes and green chemistry principles, have been employed to optimize yield and minimize environmental impact.

In conclusion, methyl 3-methyl-1,2-thiazole-5-carboxylate (CAS No. 15901-54-9) represents a fascinating compound with diverse applications in pharmaceutical research. Its structural features and pharmacological potential make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new aspects of this molecule's biology and chemistry, its significance in drug discovery is likely to grow even further.